Cas no 1174665-95-2 (1-Benzyl-1H-pyrazole-4-carbonyl chloride)

1-Benzyl-1H-pyrazole-4-carbonyl chloride structure
1174665-95-2 structure
Product Name:1-Benzyl-1H-pyrazole-4-carbonyl chloride
CAS No:1174665-95-2
MF:C11H9ClN2O
MW:220.65496134758
MDL:MFCD12403335
CID:4575115
Update Time:2023-04-05

1-Benzyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-1H-pyrazole-4-carbonyl chloride
    • 1H-Pyrazole-4-carbonyl chloride, 1-(phenylmethyl)-
    • MDL: MFCD12403335
    • Inchi: 1S/C11H9ClN2O/c12-11(15)10-6-13-14(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
    • InChI Key: KCSLMSWFSIEWJR-UHFFFAOYSA-N
    • SMILES: C(Cl)(C1=CN(CC2=CC=CC=C2)N=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 366.7±25.0 °C at 760 mmHg
  • Flash Point: 175.6±23.2 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Benzyl-1H-pyrazole-4-carbonyl chloride Security Information

1-Benzyl-1H-pyrazole-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB529364-500 mg
1-Benzyl-1H-pyrazole-4-carbonyl chloride; .
1174665-95-2
500MG
€373.00 2022-07-29
abcr
AB529364-1 g
1-Benzyl-1H-pyrazole-4-carbonyl chloride; .
1174665-95-2
1g
€462.00 2022-07-29
abcr
AB529364-5 g
1-Benzyl-1H-pyrazole-4-carbonyl chloride; .
1174665-95-2
5g
€1,242.00 2022-07-29
TRC
B130643-10mg
1-Benzyl-1H-pyrazole-4-carbonyl Chloride
1174665-95-2
10mg
$ 50.00 2022-06-07
TRC
B130643-50mg
1-Benzyl-1H-pyrazole-4-carbonyl Chloride
1174665-95-2
50mg
$ 210.00 2022-06-07
TRC
B130643-100mg
1-Benzyl-1H-pyrazole-4-carbonyl Chloride
1174665-95-2
100mg
$ 320.00 2022-06-07
Chemenu
CM487410-250mg
1-Benzyl-1H-pyrazole-4-carbonyl chloride
1174665-95-2 95%
250mg
$199 2022-06-14
Chemenu
CM487410-1g
1-Benzyl-1H-pyrazole-4-carbonyl chloride
1174665-95-2 95%
1g
$590 2022-06-14
abcr
AB529364-500mg
1-Benzyl-1H-pyrazole-4-carbonyl chloride; .
1174665-95-2
500mg
€397.00 2025-04-22
abcr
AB529364-1g
1-Benzyl-1H-pyrazole-4-carbonyl chloride; .
1174665-95-2
1g
€477.00 2025-04-22
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.